Cas no 2137911-08-9 (5-Cyclobutyl-4-formyl-2-(oxan-4-yl)furan-3-carboxylic acid)

• Product Name: 5-Cyclobutyl-4-formyl-2-(oxan-4-yl)furan-3-carboxylic acid
• CAS No: 2137911-08-9
• MF: C₁₅H₁₈O₅
• MW: 278.300425052643
• CID: 5926824
• PubChem ID: 165799932
• Update Time: 2025-06-12

5-Cyclobutyl-4-formyl-2-(oxan-4-yl)furan-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-705359
• 5-cyclobutyl-4-formyl-2-(oxan-4-yl)furan-3-carboxylic acid
• 2137911-08-9
• 5-Cyclobutyl-4-formyl-2-(oxan-4-yl)furan-3-carboxylic acid

• Inchi： 1S/C15H18O5/c16-8-11-12(15(17)18)14(10-4-6-19-7-5-10)20-13(11)9-2-1-3-9/h8-10H,1-7H2,(H,17,18)
• InChI Key： YPEVYBLVQKHYKL-UHFFFAOYSA-N
• SMILES： O1C(=C(C(=O)O)C(C=O)=C1C1CCC1)C1CCOCC1

Computed Properties

• Exact Mass: 278.11542367g/mol
• Monoisotopic Mass: 278.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 76.7Ų

Additional information on 5-Cyclobutyl-4-formyl-2-(oxan-4-yl)furan-3-carboxylic acid

Introduction to 5-Cyclobutyl-4-formyl-2-(oxan-4-yl)furan-3-carboxylic acid (CAS No. 2137911-08-9)

5-Cyclobutyl-4-formyl-2-(oxan-4-yl)furan-3-carboxylic acid (CAS No. 2137911-08-9) is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. Its unique molecular framework, featuring a cyclobutyl group, a formyl substituent, and an oxan ring, positions it as a versatile intermediate in the synthesis of bioactive molecules. This compound has been explored in various contexts, including the development of novel therapeutic agents and the investigation of mechanistic pathways in drug discovery.

The nomenclature of this compound adheres to the IUPAC rules, precisely describing its structural components. The cyclobutyl moiety contributes to steric hindrance and potential binding interactions with biological targets, while the formyl group serves as a reactive handle for further functionalization. The oxan ring, which is a five-membered oxygen-containing heterocycle, introduces polarity and hydrogen bonding capabilities into the molecule. These features make 5-Cyclobutyl-4-formyl-2-(oxan-4-yl)furan-3-carboxylic acid a valuable scaffold for designing molecules with tailored pharmacological properties.

In recent years, there has been growing interest in the development of furan derivatives due to their broad spectrum of biological activities. Furan scaffolds are prevalent in natural products and have demonstrated efficacy as antimicrobial, anti-inflammatory, and anticancer agents. The incorporation of additional functional groups, such as the formyl group and the oxan ring, enhances the potential applications of these derivatives. For instance, the formyl group can be readily converted into other functional moieties like alcohols or amides through condensation reactions, providing a pathway to synthesize more complex molecules.

One of the most compelling aspects of 5-Cyclobutyl-4-formyl-2-(oxan-4-yl)furan-3-carboxylic acid is its utility as a building block in medicinal chemistry. Researchers have leveraged its structural features to develop novel inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The cyclobutyl group, for example, can mimic bulky side chains found in natural substrates, improving binding affinity to enzyme active sites. Meanwhile, the oxan ring can interact with hydrophilic regions of proteins through hydrogen bonding networks.

The synthesis of this compound typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include cyclization reactions to form the furan core, protection-deprotection strategies to handle reactive functional groups, and selective modifications to introduce the cyclobutyl and oxan moieties. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules.

Recent studies have highlighted the potential of 5-Cyclobutyl-4-formyl-2-(oxan-4-yl)furan-3-carboxylic acid in drug discovery pipelines. For instance, researchers have explored its derivatives as inhibitors of kinases implicated in tumor growth and progression. The combination of steric bulk from the cyclobutyl group and electrophilic reactivity from the formyl group allows for precise tuning of molecular properties to optimize drug-like characteristics such as solubility, bioavailability, and target specificity.

The pharmacokinetic profile of compounds derived from this scaffold is another area of active investigation. By modifying substituents on the cyclobutyl and oxan rings, chemists can influence metabolic stability and intestinal absorption rates. These modifications are critical for achieving therapeutic efficacy while minimizing off-target effects. Computational modeling techniques have been employed to predict how different structural variations will impact biological activity and pharmacokinetics.

Moreover,5-Cyclobutyl-4-formyl-2-(oxan-4-yl)furan-3-carboxylic acid has been utilized in fragment-based drug design approaches. Fragment screening involves testing small molecule libraries to identify high-affinity binders that can be further optimized into lead compounds. The structural complexity of this compound makes it an attractive candidate for fragment-based approaches due to its ability to interact with diverse binding pockets on biological targets.

The role of furan derivatives in addressing global health challenges cannot be overstated. With increasing resistance to existing therapies and emerging infectious diseases requiring novel treatments,5-Cyclobutyl-4-formyl-2-(oxan-4-yloxfuran)-3-carboxylic acid represents one such promising compound that warrants further exploration through preclinical studies before potential clinical translation.